2-chloro-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide

• IUPAC Name: 2-chloro-N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C17H16ClF3N4O/c18-13-4-2-1-3-12(13)16(26)24-11-5-7-25(8-6-11)15-9-14(17(19,20)21)22-10-23-15/h1-4,9-11H,5-8H2,(H,24,26)
• InChI Key: FRUXRQKOPIEEOA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC=CC=C2Cl)C3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C17H16ClF3N4O
• Molecular Weight: 384.8 g/mol

Description

2-Chloro-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide is a novel synthetic compound that has been studied in a number of scientific applications. This compound is an important tool for the study of biochemical and physiological processes, and has been used in a variety of laboratory experiments.

Scientific Research Applications

Analytical Method Development

In the development of analytical methods, compounds related to 2-chloro-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide have been used to establish nonaqueous capillary electrophoretic separation techniques. This is particularly relevant for compounds like imatinib mesylate and its related substances, where such methods are promising for quality control due to their simplicity, effectiveness, and low cost (Ye et al., 2012).

Metabolic Pathway Elucidation

Understanding the metabolic pathways of novel antineoplastic tyrosine kinase inhibitors is crucial in drug development. For instance, flumatinib, a compound structurally related to this compound, has been studied in chronic myelogenous leukemia patients to identify its metabolites and main metabolic pathways. This research is vital for determining the pharmacokinetics and potential interactions of new drugs in humans (Gong et al., 2010).

Drug Design and Synthesis

In drug design, the structural features of this compound are explored for developing new therapeutic agents. For example, N-pyridyl and pyrimidine benzamides have been investigated as KCNQ2/Q3 potassium channel openers for treating epilepsy and pain. These studies involve understanding the structure-activity relationships to optimize therapeutic efficacy and minimize toxicity (Amato et al., 2011).

Fluorescent Probes for DNA Detection

Novel compounds derived from this compound frameworks have potential applications as DNA-specific fluorescent probes. The spectroscopic properties of these compounds, such as enhanced fluorescence emission intensity when bound to ct-DNA, highlight their utility in molecular biology for DNA detection and interaction studies (Perin et al., 2011).